molecular formula C19H20N4OS2 B2397901 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide CAS No. 894010-01-6

2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide

Cat. No. B2397901
CAS RN: 894010-01-6
M. Wt: 384.52
InChI Key: HMMUIOZNTTVIOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide, also known as DMPT, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. DMPT is a thioamide derivative that is commonly used as a feed attractant for aquatic animals. However, its potential applications in scientific research have been explored in recent years, and it has been found to exhibit various biological and physiological effects.

Scientific Research Applications

Antioxidant and Radical Scavenging Activities

Compounds with similar structures have been synthesized and evaluated for their antioxidant activities. Studies have shown that these compounds possess moderate to significant radical scavenging activity, suggesting potential use as antioxidants in pharmaceutical formulations or as protective agents against oxidative stress in biological systems (Ahmad et al., 2012).

Anticancer Activities

Derivatives of similar compounds have been synthesized and tested for their anticancer activities against a panel of different human tumor cell lines. Some of these compounds exhibited reasonable anticancer activity, highlighting their potential as leads for the development of new anticancer agents (Duran & Demirayak, 2012).

Central Nervous System (CNS) Activities

Research into similar compounds has explored their potential activities within the central nervous system. These studies aim to identify compounds with therapeutic potential for CNS disorders, based on their binding affinity to specific brain receptors or their effect on CNS signaling pathways (Barlin et al., 1992).

pKa Determination and Drug Precursor Applications

The synthesis and characterization of compounds with similar structures include determining their pKa values, which are critical for understanding their chemical behavior in different environments. These studies contribute to the development of drug precursors by providing essential data for drug design and synthesis (Duran & Canbaz, 2013).

Antioxidant and Antitumor Agents

Some compounds have been utilized to synthesize novel agents with both antitumor and antioxidant properties. These agents are evaluated for their ability to inhibit cell growth in various cancer cell lines, indicating their dual-functionality in cancer therapy and prevention of oxidative damage (Aly et al., 2010).

Coordination Complexes and Antioxidant Activity

Research has also focused on synthesizing coordination complexes based on pyrazole-acetamide derivatives, including similar compounds, to explore their antioxidant activity. These studies highlight the potential of these complexes in medicinal chemistry, particularly in developing treatments that combat oxidative stress-related diseases (Chkirate et al., 2019).

properties

IUPAC Name

2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N4OS2/c1-12-4-6-15(7-5-12)10-20-17(24)11-25-18-9-8-16(22-23-18)19-13(2)21-14(3)26-19/h4-9H,10-11H2,1-3H3,(H,20,24)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HMMUIOZNTTVIOY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N4OS2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(4-methylbenzyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.